2-(Ethoxymethyl)-4-hydrazinyl-6-methylpyrimidine

• IUPAC Name: [2-(ethoxymethyl)-6-methylpyrimidin-4-yl]hydrazine
• InChI: InChI=1S/C8H14N4O/c1-3-13-5-8-10-6(2)4-7(11-8)12-9/h4H,3,5,9H2,1-2H3,(H,10,11,12)
• InChI Key: YKVFRVXOMBGYGS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NC(=CC(=N1)NN)C
• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol

Description

2-(Ethoxymethyl)-4-hydrazinyl-6-methylpyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrimidine derivative that has a hydrazine functional group attached to it. The unique structure of this compound makes it an interesting molecule for researchers to study.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Triazolo and Tetraazaindenes : The reaction of 4-hydrazino-2-methoxy-6-methyl-5-nitropyrimidine with triethyl orthoformate leads to the formation of ethoxymethylenehydrazino analogues or 4-methoxy-6-methyl-7-nitro-1,2,3a,5-tetraazaindene, highlighting the compound's role in synthesizing complex chemical structures (Brown & Sugimoto, 1971).

• Synthesis of Pyrimidines and Thienopyrimidines : 5-Ethoxycarbonyl-4-methyl-2-phenylpyrimidin-6(1H)-thione, prepared from the reaction of ethyl β-aminocrotonate with benzoyl isothiocyanate, was reacted with halo compounds, including 2-(Ethoxymethyl)-4-hydrazinyl-6-methylpyrimidine derivatives, to produce S-alkyl derivatives and thienopyrimidines, indicating its use in the synthesis of diverse pyrimidine structures (El-Dean & Abdel-Moneam, 2002).